ethyl 4-({2-[(6-methyl-4-pyrimidinyl)thio]propanoyl}amino)benzoate

• IUPAC Name: ethyl 4-[2-(6-methylpyrimidin-4-yl)sulfanylpropanoylamino]benzoate
• InChI: InChI=1S/C17H19N3O3S/c1-4-23-17(22)13-5-7-14(8-6-13)20-16(21)12(3)24-15-9-11(2)18-10-19-15/h5-10,12H,4H2,1-3H3,(H,20,21)
• InChI Key: NYGQQIIQCINSLA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(C)SC2=NC=NC(=C2)C
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

Ethyl 4-({2-[(6-methyl-4-pyrimidinyl)thio]propanoyl}amino)benzoate is a chemical compound that is commonly used in scientific research. It is a member of the class of compounds known as thioesters, which are widely used in organic chemistry.

Mechanism of Action

The mechanism of action of ethyl 4-({2-[(6-methyl-4-pyrimidinyl)thio]propanoyl}amino)benzoate is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in various biological processes, including the synthesis of DNA and RNA.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4-({2-[(6-methyl-4-pyrimidinyl)thio]propanoyl}amino)benzoate can have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-({2-[(6-methyl-4-pyrimidinyl)thio]propanoyl}amino)benzoate in lab experiments is its relatively low cost and ease of synthesis. However, one limitation is that it may have off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research involving ethyl 4-({2-[(6-methyl-4-pyrimidinyl)thio]propanoyl}amino)benzoate. One area of interest is the development of more potent and selective inhibitors of the enzymes targeted by this compound. Additionally, more research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound in various diseases.

Synthesis Methods

The synthesis of ethyl 4-({2-[(6-methyl-4-pyrimidinyl)thio]propanoyl}amino)benzoate involves the reaction of 4-aminobenzoic acid ethyl ester with 2-mercapto-6-methylpyrimidine-4-carboxylic acid, followed by the addition of 2-bromoacetyl bromide. The resulting compound is then purified using column chromatography.

Scientific Research Applications

Ethyl 4-({2-[(6-methyl-4-pyrimidinyl)thio]propanoyl}amino)benzoate is commonly used in scientific research as a tool to study the role of thioesters in various biological processes. It has been shown to have potential therapeutic applications in the treatment of cancer, inflammation, and infectious diseases.